Cas no 18480-53-0 (dichloro-1,2-thiazole-5-carboxylic acid)

• Product Name: dichloro-1,2-thiazole-5-carboxylic acid
• CAS No: 18480-53-0
• MF: C₄HCl₂NO₂S
• MW: 198.027237653732
• MDL: MFCD03789232
• CID: 51056
• PubChem ID: 49837
• Update Time: 2025-05-24

dichloro-1,2-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-dichloroisothiazole-5-carboxylic acid
• 3,4-dichloro-1,2-thiazole-5-carboxylic acid
• 5-Isothiazolecarboxylic acid, 3,4-dichloro-
• 3,4-dichloro-5-carboxyisothiazole
• 3,4-DICHLORO-5-ISOTHIAZOLE CARBOXYLIC ACID
• 3,4-dichloro-5-isothiazolecarboxylate
• 5-Isothiazolecarboxylic acid,3,4-dichloro
• Isotianil
• 5-Isothiazolecarboxylic acid, 3,4dichloro
• 3,4-DICHLORO-5-ISOTHIAZOLE-3-CARBOXYLIC ACID
• 3,4-Dichloro-5-isothiazolecarboxylic acid
• 3,4-dichloro-isothiazole-5-carboxylic acid
• 5-Isothiazolecarboxylicacid, 3,4-dichloro-
• 1C7254T4E6
• dichloro-1,2-thiazole-5-carboxylic acid
• DSSTox_RID_79744
• DSSTox_CID
• 3,4-Dichloroisothiazole-5-carboxylicacid
• EN300-84451
• AMY31917
• BP-10140
• AS-10714
• Tox21_300870
• Q27252224
• AKOS006278926
• HQZKNCJWLIWCSV-UHFFFAOYSA-N
• CS-W021795
• NCGC00254774-01
• EC 619-518-9
• 5-Isothiazolecarboxylic acid,3,4-dichloro-
• NS00005810
• 3,4-dichloro-5-isothiazole-carboxylic acid
• FT-0645947
• UNII-1C7254T4E6
• DTXCID5021467
• DTXSID7041467
• 3,4-dichloroisothiazole-5-carboxylic acid, AldrichCPR
• SY063567
• A15328
• BCP00113
• MFCD03789232
• 18480-53-0
• SCHEMBL1170450
• NCGC00248195-01
• CAS-18480-53-0
• CHEMBL3183876

• MDL： MFCD03789232
• Inchi： 1S/C4HCl2NO2S/c5-1-2(4(8)9)10-7-3(1)6/h(H,8,9)
• InChI Key： HQZKNCJWLIWCSV-UHFFFAOYSA-N
• SMILES： ClC1C(=NSC=1C(=O)O)Cl

Computed Properties

• Exact Mass: 196.91100
• Monoisotopic Mass: 196.9105048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4
• XLogP3: 2.4

Experimental Properties

• Color/Form: Solid
• Density: 1.824
• Melting Point: 179-180 ºC
• Boiling Point: 205.9°C at 760 mmHg
• PSA: 78.43000
• LogP: 2.14810

dichloro-1,2-thiazole-5-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319-H335
• Warning Statement： P261;P305+P351+P338
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on dichloro-1,2-thiazole-5-carboxylic acid

Recent Advances in the Research of Dichloro-1,2-thiazole-5-carboxylic Acid (CAS: 18480-53-0)

Dichloro-1,2-thiazole-5-carboxylic acid (CAS: 18480-53-0) is a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic carboxylic acid, characterized by its dichloro-substituted thiazole ring, has demonstrated promising potential in various applications, including drug discovery, agrochemical development, and material science. Recent studies have focused on elucidating its synthetic pathways, biological activities, and potential therapeutic applications, making it a compound of considerable interest to researchers in the field.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic optimization of dichloro-1,2-thiazole-5-carboxylic acid, highlighting its role as a key intermediate in the development of novel kinase inhibitors. The researchers employed a multi-step synthesis approach, starting from commercially available precursors, to achieve high yields and purity. The study emphasized the compound's stability under various reaction conditions, which is critical for its scalability in industrial applications. Furthermore, the team investigated its reactivity with various nucleophiles, paving the way for the development of diverse derivatives with tailored biological activities.

In another groundbreaking study, researchers from the European Journal of Pharmaceutical Sciences investigated the antimicrobial properties of dichloro-1,2-thiazole-5-carboxylic acid and its derivatives. The compound exhibited potent activity against a range of Gram-positive and Gram-negative bacteria, including multi-drug resistant strains such as MRSA. Mechanistic studies revealed that the compound disrupts bacterial cell wall synthesis by inhibiting key enzymes involved in peptidoglycan biosynthesis. These findings suggest that dichloro-1,2-thiazole-5-carboxylic acid could serve as a promising scaffold for the development of next-generation antibiotics, addressing the growing global challenge of antimicrobial resistance.

Beyond its antimicrobial potential, dichloro-1,2-thiazole-5-carboxylic acid has also been explored for its anticancer properties. A recent Bioorganic & Medicinal Chemistry Letters publication reported that derivatives of this compound exhibited selective cytotoxicity against several cancer cell lines, including breast, lung, and colon cancer. The researchers identified that the dichloro-thiazole moiety plays a critical role in binding to specific oncogenic targets, such as PI3K and mTOR, which are key regulators of cell proliferation and survival. These findings underscore the compound's versatility and its potential as a lead structure in oncology drug discovery.

In addition to its biological applications, dichloro-1,2-thiazole-5-carboxylic acid has also been investigated for its utility in material science. A study in ACS Applied Materials & Interfaces demonstrated that the compound can be incorporated into polymeric matrices to enhance their thermal stability and mechanical properties. The researchers attributed these improvements to the strong intermolecular interactions facilitated by the carboxylic acid and thiazole functionalities. This opens up new avenues for the development of advanced materials with applications in coatings, adhesives, and biomedical devices.

Despite these promising developments, challenges remain in the widespread adoption of dichloro-1,2-thiazole-5-carboxylic acid. Issues such as scalability of synthesis, potential toxicity profiles, and regulatory hurdles need to be addressed. Future research should focus on optimizing synthetic routes to improve yield and reduce costs, as well as conducting comprehensive preclinical studies to evaluate safety and efficacy. Collaborative efforts between academia and industry will be essential to translate these findings into practical applications.

In conclusion, dichloro-1,2-thiazole-5-carboxylic acid (CAS: 18480-53-0) represents a versatile and highly functional compound with significant potential across multiple domains. Its unique chemical structure and diverse biological activities make it a valuable candidate for further research and development. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing drug discovery, material science, and beyond.